molecular formula C9H8BrFN2 B8564749 2-Amino-2-(5-bromo-2-fluorophenyl)propanenitrile

2-Amino-2-(5-bromo-2-fluorophenyl)propanenitrile

Cat. No. B8564749
M. Wt: 243.08 g/mol
InChI Key: MVUZYZSLWXIGOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-2-(5-bromo-2-fluorophenyl)propanenitrile is a useful research compound. Its molecular formula is C9H8BrFN2 and its molecular weight is 243.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-2-(5-bromo-2-fluorophenyl)propanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-2-(5-bromo-2-fluorophenyl)propanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H8BrFN2

Molecular Weight

243.08 g/mol

IUPAC Name

2-amino-2-(5-bromo-2-fluorophenyl)propanenitrile

InChI

InChI=1S/C9H8BrFN2/c1-9(13,5-12)7-4-6(10)2-3-8(7)11/h2-4H,13H2,1H3

InChI Key

MVUZYZSLWXIGOS-UHFFFAOYSA-N

Canonical SMILES

CC(C#N)(C1=C(C=CC(=C1)Br)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(5-Bromo-2-fluorophenyl)-1-ethanone ([CAS 198477-89-3], 65 g, 299.5 mmol) and NH4Cl (32 g, 599 mmol) were dissolved in NH3 (in MeOH, 600 mL). Trimethylsilyl cyanide ([CAS 7677-24-9], 100 g, 1008.6 mmol) was added to the above mixture on an ice bath. The reaction mixture was stirred for 2 days at 30° C. The mixture was evaporated under reduced pressure. The residue was extracted with CH2Cl2 (2×300 mL). The organic layer was collected, dried and evaporated to give the crude product, which was purified by flash column chromatography over silica gel (gradient eluent:ethyl acetate/petrol ether from 1/20 to 1/2). The product fraction was collected and evaporated to give I-11 (60 g, 82%).
Quantity
65 g
Type
reactant
Reaction Step One
Name
Quantity
32 g
Type
reactant
Reaction Step One
Name
Quantity
600 mL
Type
solvent
Reaction Step One
Quantity
100 g
Type
reactant
Reaction Step Two

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